6alpha-Fluorotestosterone propionate
Overview
Description
6alpha-Fluoro-17beta-hydroxyandrost-4-en-3-one propionate is a steroid ester.
Scientific Research Applications
1. Behavioral and Neuroendocrine Effects
6α-Fluorotestosterone propionate (6α-fluoro-TP) has been compared with testosterone propionate (TP) for their effects on male sexual behavior in rats. It was found that even at low doses, 6α-fluoro-TP maintained most aspects of male sexual behavior as well as TP. This compound also showed effects on inhibiting gonadotropin secretion and affecting sexual development in females and neonatally castrated males. These findings suggest that 6α-fluorotestosterone activates male behavior and defeminizes development because it translocates estrogen receptors in the brain, potentially via an aromatized metabolite (Nordeen & Yahr, 1981).
2. Influence on Sexual Behavior in Rats
6α-Fluorotestosterone was found to stimulate sexual behavior in both male and female rats. In males, it was as effective as testosterone. This study highlights that the structures of androgens, rather than their abilities to be aromatized, determine their behavioral effectiveness (Yahr & Gerling, 1978).
properties
CAS RN |
387-81-5 |
|---|---|
Molecular Formula |
C22H31FO3 |
Molecular Weight |
362.5 g/mol |
IUPAC Name |
[(6S,8R,9S,10R,13S,14S,17S)-6-fluoro-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] propanoate |
InChI |
InChI=1S/C22H31FO3/c1-4-20(25)26-19-6-5-15-14-12-18(23)17-11-13(24)7-9-21(17,2)16(14)8-10-22(15,19)3/h11,14-16,18-19H,4-10,12H2,1-3H3/t14-,15-,16-,18-,19-,21+,22-/m0/s1 |
InChI Key |
GACKBTMUYYITHY-BQPCAVHVSA-N |
Isomeric SMILES |
CCC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@@H](C4=CC(=O)CC[C@]34C)F)C |
SMILES |
CCC(=O)OC1CCC2C1(CCC3C2CC(C4=CC(=O)CCC34C)F)C |
Canonical SMILES |
CCC(=O)OC1CCC2C1(CCC3C2CC(C4=CC(=O)CCC34C)F)C |
Other CAS RN |
387-81-5 |
Origin of Product |
United States |
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